Cas no 856437-71-3 (4-o-Tolyloxy-benzylamine)

4-o-Tolyloxy-benzylamine Properties

Names and Identifiers

• 4-o-Tolyloxy-benzylamine
• 4-(2-methylphenoxy)Benzenemethanamine
• AKOS000218126
• CS-0456407
• SCHEMBL507354
• 856437-71-3
• 4-(2-methylphenoxy)benzylamine
• 4-(2-methylphenyloxy)benzylamine
• FT-0769618
• HMS1696M06
• VWZASXKWMZFTRY-UHFFFAOYSA-N
• (4-(O-tolyloxy)phenyl)methanamine
• [4-(2-methylphenoxy)phenyl]methanamine
• 4-(o-Tolyloxy)benzylamine
• DA-22793
• 1-[4-(2-methylphenoxy)phenyl]methanamine
• +Expand

• MDL： MFCD06589814
• InChIKey： VWZASXKWMZFTRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H15NO/c1-11-4-2-3-5-14(11)16-13-8-6-12(10-15)7-9-13/h2-9H,10,15H2,1H3
• SMILES： CC1=CC=CC=C1OC2=CC=C(C=C2)CN

Computed Properties

• Exact Mass: 213.115364102g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.115364102g/mol
• Heavy Atom Count: 16
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų